Cas no 1239964-16-9 (4-(bromomethyl)-3,5-difluorobenzonitrile)

• Product Name: 4-(bromomethyl)-3,5-difluorobenzonitrile
• CAS No: 1239964-16-9
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• MDL: MFCD21340277
• CID: 2130105
• PubChem ID: 66740691
• Update Time: 2025-09-19

4-(bromomethyl)-3,5-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3,5-difluorobenzonitrile
• MFCD21340277
• IYMOSNWHEULEDH-UHFFFAOYSA-N
• DB-022012
• AS-76968
• Benzonitrile, 4-(bromomethyl)-3,5-difluoro-
• DTXSID40735682
• SCHEMBL603677
• 1239964-16-9

• MDL： MFCD21340277
• Inchi： 1S/C8H4BrF2N/c9-3-6-7(10)1-5(4-12)2-8(6)11/h1-2H,3H2
• InChI Key： IYMOSNWHEULEDH-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C#N)=CC=1F)F

Computed Properties

• Exact Mass: 230.94952g/mol
• Monoisotopic Mass: 230.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides